Cas no 4712-38-3 (1-Butanol-d)

1-Butanol-d Properties

Names and Identifiers

• 1-Butanol-d (9CI)
• 1-Butanol-d
• 175757_ALDRICH
• 1-Butan(ol-d)
• AC1L2H39
• Butan-1-(2H)ol
• butan-1-(ol-d)
• Butan-1(ol-d)
• butanol-(1)-d
• Butanol-d1
• Butyl alcohol-d
• DE190A
• deuterium butanoxide
• Monodeuterobutyl Alcohol
• n-butanol-d1
• O-deuterio-butan-1-ol
• +Expand

• MDL： MFCD00002965
• InChIKey： LRHPLDYGYMQRHN-UICOGKGYSA-N
• Inchi： InChI=1S/C4H10O/c1-2-3-4-5/h5H,2-4H2,1H3/i5D
• SMILES： CCCCO[2H]

Computed Properties

• Exact Mass: 75.079
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 75.079
• Heavy Atom Count: 5
• Complexity: 13.1
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 0.77880
• PSA: 20.23000
• Refractive Index: n20/D 1.3975(lit.)
• Boiling Point: 118 °C(lit.)
• Melting Point: -89.5 deg C
• Flash Point: 95 °F
• Color/Form: Colorless Transparent Liquid
• Solubility: Not determined
• Density: 0.821 g/mL at 25 °C(lit.)